Cas no 2357-79-1 (1-(3-fluoro-4-methoxyphenyl)propan-2-one)

1-(3-fluoro-4-methoxyphenyl)propan-2-one structure
2357-79-1 structure
Product Name:1-(3-fluoro-4-methoxyphenyl)propan-2-one
CAS No:2357-79-1
MF:C10H11FO2
MW:182.191546678543
CID:3267506
PubChem ID:20228002
Update Time:2024-11-04

1-(3-fluoro-4-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-PROPANONE, 1-(3-FLUORO-4-METHOXYPHENYL)-
    • CAA35779
    • EN300-1854883
    • YSMYYXIMWVCARJ-UHFFFAOYSA-N
    • 2357-79-1
    • 1-(3-fluoro-4-methoxy-phenyl)-propan-2-one
    • SCHEMBL1979399
    • 1-(3-Fluoro-4-methoxyphenyl)propan-2-one
    • AKOS011913492
    • G54821
    • 1-(3-fluoro-4-methoxyphenyl)propan-2-one
    • MDL: MFCD06797888
    • Inchi: 1S/C10H11FO2/c1-7(12)5-8-3-4-10(13-2)9(11)6-8/h3-4,6H,5H2,1-2H3
    • InChI Key: YSMYYXIMWVCARJ-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)CC(C)=O)OC

Computed Properties

  • Exact Mass: 182.07430775g/mol
  • Monoisotopic Mass: 182.07430775g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 26.3Ų

1-(3-fluoro-4-methoxyphenyl)propan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1854883-0.05g
1-(3-fluoro-4-methoxyphenyl)propan-2-one
2357-79-1 95%
0.05g
$111.0 2023-09-18
Enamine
EN300-1854883-0.1g
1-(3-fluoro-4-methoxyphenyl)propan-2-one
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Enamine
EN300-1854883-0.25g
1-(3-fluoro-4-methoxyphenyl)propan-2-one
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$237.0 2023-09-18
Enamine
EN300-1854883-0.5g
1-(3-fluoro-4-methoxyphenyl)propan-2-one
2357-79-1 95%
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$374.0 2023-09-18
Enamine
EN300-1854883-1.0g
1-(3-fluoro-4-methoxyphenyl)propan-2-one
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$480.0 2023-06-01
Enamine
EN300-1854883-2.5g
1-(3-fluoro-4-methoxyphenyl)propan-2-one
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$876.0 2023-09-18
Enamine
EN300-1854883-5.0g
1-(3-fluoro-4-methoxyphenyl)propan-2-one
2357-79-1 95%
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$1535.0 2023-06-01
Enamine
EN300-1854883-10.0g
1-(3-fluoro-4-methoxyphenyl)propan-2-one
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$2854.0 2023-06-01
Enamine
EN300-1854883-1g
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Enamine
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